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Compound of Interest

Compound Name: N-Boc-2-(4-aminophenyl)ethanol

Cat. No.: B180218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the material safety data for N-Boc-2-(4-
aminophenyl)ethanol (CAS No: 104060-23-3), a key intermediate in pharmaceutical

synthesis. The following sections consolidate critical safety information, physical and chemical

properties, and handling procedures to ensure its safe use in a laboratory and research

environment.

Physicochemical and Safety Data
The following tables summarize the key quantitative data for N-Boc-2-(4-
aminophenyl)ethanol, compiled from various supplier safety data sheets.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₃H₁₉NO₃ [1]

Molecular Weight 237.29 g/mol [1]

Appearance Solid [2]

Melting Point 104 - 108 °C [3]

Storage Temperature
Room Temperature (Sealed in

dry conditions)
[2]

Table 2: Hazard Identification and GHS Classification

Hazard Statement GHS Classification Signal Word

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)
Warning

H315: Causes skin irritation Skin irritation (Category 2) Warning

H319: Causes serious eye

irritation

Serious eye irritation (Category

2A)
Warning

H335: May cause respiratory

irritation

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

Warning

Source:[2]

Table 3: Precautionary Statements
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.

P362 + P364
Take off contaminated clothing and wash it

before reuse.

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Source:[4][5]
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Experimental Protocols
Detailed experimental protocols for the determination of toxicological and physicochemical

properties of N-Boc-2-(4-aminophenyl)ethanol are not publicly available in the provided

Material Safety Data Sheets. These studies are typically conducted by the manufacturer and

are often proprietary. The data presented in the SDS are summaries of these internal findings

and are provided to ensure safe handling and use.

Emergency Procedures and Handling
Chemical Spill Response Workflow

The following diagram outlines a logical workflow for responding to a chemical spill of N-Boc-2-
(4-aminophenyl)ethanol in a laboratory setting. Adherence to this protocol is crucial for

minimizing exposure and ensuring the safety of all personnel.
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Workflow for Chemical Spill Response

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Assess the Spill
(Size and Location)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
(Use absorbent material)

Collect and Neutralize Waste

Decontaminate the Area

Dispose of Waste in Accordance with Regulations

Document the Incident

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps for a safe and effective response to a chemical

spill.

First Aid Measures

If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

doctor.[6]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower. If skin irritation occurs, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Use only in a

well-ventilated area. Wash hands thoroughly after handling.

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and

sealed. Store locked up.

This guide is intended to provide essential safety information for trained professionals. Always

refer to the complete Safety Data Sheet from your supplier before handling this chemical and

ensure that appropriate engineering controls and personal protective equipment are in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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